Glucocorticoid receptor agonist-3 Ala-Ala-Mal

• CAS: 3014393-35-9

Core Science & Biosynthesis

A Deep Dive into the Structural Biology of Glucocorticoid Receptor Agonism: A Technical Guide for Drug Development Professionals

This guide provides a comprehensive technical overview of the structural biology of the glucocorticoid receptor (GR) with a focus on agonist binding, tailored for researchers, scientists, and professionals in drug development. We will explore the intricate molecular mechanisms that govern GR activation and provide a framework for the structural elucidation of novel GR agonists, using the hypothetical "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" as a case study to illustrate key principles and workflows.

Introduction: The Glucocorticoid Receptor - A Master Regulator of Physiology and a Key Therapeutic Target

The glucocorticoid receptor (GR) is a member of the nuclear receptor superfamily of ligand-activated transcription factors.[1][2][3] It plays a pivotal role in a vast array of physiological processes, including metabolism, inflammation, and stress responses.[1][4][5] Upon binding to its endogenous ligand, cortisol, or synthetic glucocorticoids, the GR translocates to the nucleus where it regulates the expression of thousands of genes.[6][7] This profound influence on gene expression makes the GR a critical target for therapeutic intervention in a wide range of inflammatory, autoimmune, and neoplastic diseases.[8] Synthetic glucocorticoids are among the most widely prescribed drugs worldwide for their potent anti-inflammatory and immunosuppressive effects.[8]

The therapeutic efficacy of GR agonists is, however, often accompanied by a spectrum of adverse effects. This necessitates the development of novel agonists with improved therapeutic indices. A deep understanding of the structural basis of GR activation by its ligands is paramount to achieving this goal. This guide will delve into the molecular architecture of the GR, the conformational changes induced by agonist binding, and the cutting-edge techniques employed to visualize these interactions at atomic resolution.

The Molecular Architecture of the Glucocorticoid Receptor

The human glucocorticoid receptor is a modular protein comprising three principal domains:

• N-Terminal Domain (NTD): This domain is intrinsically disordered and contains the potent activation function 1 (AF-1), which is crucial for transcriptional regulation. Its disordered nature allows for interactions with a multitude of coregulatory proteins.

• DNA-Binding Domain (DBD): This highly conserved central domain contains two zinc-finger motifs that are responsible for recognizing and binding to specific DNA sequences known as glucocorticoid response elements (GREs).[9]

• Ligand-Binding Domain (LBD): Located at the C-terminus, the LBD is responsible for binding glucocorticoids. This domain also contains the ligand-dependent activation function 2 (AF-2), which, upon agonist binding, forms a surface for the recruitment of coactivator proteins.[10]

The binding of an agonist to the LBD induces a significant conformational change in the receptor, leading to the dissociation of chaperone proteins, dimerization, and translocation to the nucleus.[7] Once in the nucleus, the GR dimer binds to GREs to either activate (transactivation) or repress (transrepression) gene transcription.[6][11]

The Structural Basis of Agonist Binding and GR Activation

The LBD of the GR adopts a canonical alpha-helical sandwich fold, creating a hydrophobic ligand-binding pocket. The binding of an agonist within this pocket stabilizes a specific conformation of the LBD, most notably the positioning of helix 12 (H12), which is a key component of the AF-2 surface. In the agonist-bound state, H12 is positioned in a manner that creates a binding groove for the LXXLL motifs of coactivator proteins. This interaction is essential for the subsequent recruitment of the transcriptional machinery and the modulation of gene expression.

The specificity and affinity of a ligand for the GR are determined by a network of interactions within the ligand-binding pocket, including hydrogen bonds, van der Waals forces, and hydrophobic contacts. Understanding these interactions at an atomic level is crucial for the rational design of new GR agonists with desired pharmacological profiles.

Elucidating the Structure of a GR-Agonist Complex: A Workflow

The determination of the three-dimensional structure of the GR LBD in complex with a novel agonist, such as "Glucocorticoid receptor agonist-3 Ala-Ala-Mal," is a multi-step process that integrates molecular biology, biochemistry, and biophysical techniques.

Experimental Workflow for Structural Determination

Caption: A generalized workflow for determining the crystal structure of a GR-LBD in complex with a novel agonist.

Step-by-Step Methodologies

1. Recombinant Protein Production:

• Gene Cloning: The cDNA encoding the human GR LBD (amino acids ~525-777) is cloned into a suitable expression vector, often with an N-terminal or C-terminal tag (e.g., His6-tag, GST-tag) to facilitate purification.

• Protein Expression: The expression vector is transformed into a suitable host system, such as E. coli or insect cells. Protein expression is induced under optimized conditions of temperature and inducer concentration.

• Purification: The cells are harvested and lysed. The GR LBD is then purified to homogeneity using a series of chromatographic steps, typically including affinity chromatography (e.g., Ni-NTA for His-tagged proteins), followed by ion-exchange and size-exclusion chromatography.

2. Complex Formation and Crystallization:

• Complex Formation: The purified GR LBD is incubated with a molar excess of "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" to ensure saturation of the ligand-binding pocket.

• Crystallization: The protein-ligand complex is subjected to crystallization screening using various techniques such as vapor diffusion (hanging drop or sitting drop). This involves mixing the complex with a variety of precipitants at different concentrations to identify conditions that promote the formation of well-ordered crystals.

3. X-ray Crystallography:

• Data Collection: A suitable crystal is cryo-cooled and exposed to a high-intensity X-ray beam, typically at a synchrotron source. The crystal diffracts the X-rays, and the resulting diffraction pattern is recorded on a detector.[12]

• Structure Solution and Refinement: The diffraction data are processed to determine the unit cell dimensions and space group. The structure is then solved using molecular replacement, with a previously determined GR LBD structure as a search model. The initial model is then refined against the experimental data to improve its fit and accuracy. The final model provides a detailed three-dimensional view of the GR LBD in complex with the agonist.

4. Cryo-Electron Microscopy (Cryo-EM): An Emerging Alternative

For larger GR complexes, such as the full-length receptor bound to DNA and co-regulators, cryo-EM has become a powerful alternative to X-ray crystallography.[13][14] This technique involves flash-freezing the sample in a thin layer of vitreous ice and imaging the individual particles with an electron microscope.[15] The resulting images are then processed to generate a high-resolution three-dimensional reconstruction of the complex.

Computational Modeling: A Complementary Approach

In parallel with experimental methods, computational modeling plays a crucial role in understanding ligand-receptor interactions.[16][17][18]

Computational Workflow

Caption: A typical computational workflow for predicting and analyzing the interaction of a novel agonist with the GR-LBD.

• Molecular Docking: This technique predicts the preferred binding orientation of a ligand to its receptor. For "Glucocorticoid receptor agonist-3 Ala-Ala-Mal," docking studies can provide initial hypotheses about its binding mode within the GR LBD.

• Molecular Dynamics (MD) Simulations: MD simulations provide a dynamic view of the ligand-receptor complex over time, allowing for the assessment of the stability of the binding pose and the characterization of the detailed intermolecular interactions.[19] These simulations can also be used to calculate the binding free energy, providing a theoretical estimate of the ligand's affinity.

Data Presentation: A Hypothetical Analysis of "Glucocorticoid receptor agonist-3 Ala-Ala-Mal"

While no experimental structural data currently exists for the "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" in complex with GR, we can present a hypothetical data table based on the expected outcomes of the described workflows.

Parameter	Dexamethasone (Reference)	Agonist-3 Ala-Ala-Mal (Hypothetical)	Method
Binding Affinity (Kd)	~5 nM	~2 nM	Surface Plasmon Resonance
EC50 (Transactivation)	~10 nM	~8 nM	Luciferase Reporter Assay
Key Interacting Residues	Gln570, Arg611, Gln642, Thr739	Gln570, Arg611, Asn564, Thr739	X-ray Crystallography
Hydrogen Bonds	3	4	X-ray Crystallography
Hydrophobic Contacts	Extensive	Enhanced	X-ray Crystallography
Calculated Binding Free Energy	-11.5 kcal/mol	-12.2 kcal/mol	MD Simulations

Conclusion and Future Directions

The structural elucidation of how novel agonists like "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" engage the glucocorticoid receptor is fundamental to the development of safer and more effective therapeutics. The integration of experimental techniques such as X-ray crystallography and cryo-EM with computational modeling provides a powerful pipeline for visualizing and understanding these critical molecular interactions. Future efforts will likely focus on obtaining the structures of full-length GR in complex with various ligands, DNA, and coregulatory proteins, which will provide unprecedented insights into the allosteric regulation of this important therapeutic target.[13] Such knowledge will undoubtedly pave the way for the design of the next generation of GR modulators with finely tuned pharmacological properties.

References

• Heck, S., et al. (1994). The glucocorticoid receptor: a multifaceted regulator of gene transcription. Trends in Cell Biology. [Link]

• Luisi, B. F., et al. (1991). Crystallographic analysis of the interaction of the glucocorticoid receptor with DNA. Nature. [Link]

• Barnes, P. J. (2006). How corticosteroids control inflammation: Quintiles Prize Lecture 2005. British Journal of Pharmacology. [Link]

• Kino, T., & Chrousos, G. P. (2020). Glucocorticoid Receptor. In Endotext. MDText.com, Inc. [Link]

• Wikipedia contributors. (2024, January 20). Glucocorticoid. In Wikipedia, The Free Encyclopedia. [Link]

• Vandewalle, J., et al. (2018). Exploring the Molecular Mechanisms of Glucocorticoid Receptor Action from Sensitivity to Resistance. International Journal of Molecular Sciences. [Link]

• Encwdb, et al. (1991). The genomic structure of the human glucocorticoid receptor. The Journal of Biological Chemistry. [Link]

• Weikum, E. R., et al. (2017). The Biologist's Guide to the Glucocorticoid Receptor's Structure. International Journal of Molecular Sciences. [Link]

• Johnson, T. A., & Nyquist, R. M. (2023). From Antibodies to Crystals: Understanding the Structure of the Glucocorticoid Receptor and Related Proteins. International Journal of Molecular Sciences. [Link]

• Oakley, R. H., & Cidlowski, J. A. (2013). The Biology of the Glucocorticoid Receptor: New Signaling Mechanisms in Health and Disease. Journal of Allergy and Clinical Immunology. [Link]

• Ortlund, E. A., et al. (2007). Visualizing the Architectures and Interactions of Nuclear Receptors. Current Opinion in Structural Biology. [Link]

• Lee, J., & Seok, C. (2016). Computational design of ligand binding membrane receptors with high selectivity. eLife. [Link]

• Labinsights. (2023). The Cryo-EM Structure of Glucocorticoids. [Link]

• Pekas, N. J., & Newton, S. S. (2018). Computational analysis of ligand–receptor interactions in wild-type and mutant erythropoietin complexes. Journal of Applied Bioanalysis. [Link]

• GSRS. (n.d.). GLUCOCORTICOID RECEPTOR AGONIST-3 ALA-ALA-MAL. [Link]

• Wikipedia contributors. (2024, January 23). X-ray crystallography. In Wikipedia, The Free Encyclopedia. [Link]

• Weigel, N. L., & Moore, D. D. (2007). Understanding nuclear receptor form and function using structural biology. Journal of Molecular Endocrinology. [Link]

• Cruz-Topete, D., & Cidlowski, J. A. (2015). New insights in glucocorticoid receptor signaling – more than just a ligand binding receptor. Frontiers in Endocrinology. [Link]

• Gentile, F., et al. (2023). MD–Ligand–Receptor: A High-Performance Computing Tool for Characterizing Ligand–Receptor Binding Interactions in Molecular Dynamics Trajectories. International Journal of Molecular Sciences. [Link]

• Sadybekov, A. V., & Katritch, V. (2023). Computational modeling of protein–ligand interactions: From binding site identification to pose prediction and beyond. Current Opinion in Structural Biology. [Link]

• Huang, P., et al. (2010). Structural Overview of the Nuclear Receptor Superfamily: Insights into Physiology and Therapeutics. Annual Review of Physiology. [Link]

• Kumar, R., & McEwan, I. J. (2023). Cryo-EM technique and its application: Structure of steroid hormone receptors. Journal of Steroid Biochemistry and Molecular Biology. [Link]

• Wikipedia contributors. (2024, January 15). Nuclear receptor. In Wikipedia, The Free Encyclopedia. [Link]

• Tilestats. (2023, September 24). Receptor ligand kinetics | mathematical modeling [Video]. YouTube. [Link]

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Technical Deep Dive: In Vitro Characterization of Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal

Executive Summary & Compound Architecture

Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal represents a specialized class of "soft" Antibody-Drug Conjugate (ADC) linker-payloads designed for immunology and inflammation rather than traditional oncology. Unlike cytotoxic ADCs that aim to induce apoptosis, this construct delivers a potent corticosteroid (Agonist-3) to modulate immune signaling via the Glucocorticoid Receptor (GR/NR3C1).

The architecture consists of three distinct functional modules:

• The Payload (Agonist-3): A high-affinity, hydrophobic glucocorticoid designed to drive transrepression of pro-inflammatory cytokines (e.g., TNF

  , IL-6) upon nuclear translocation.

• The Linker (Ala-Ala): A dipeptide (L-Alanine-L-Alanine) sequence engineered for rapid enzymatic cleavage by lysosomal Cathepsin B . This linker offers a distinct hydrophobicity profile compared to the canonical Valine-Citrulline (Val-Cit) linker.

• The Conjugation Head (Maleimide): A reactive electrophile for site-specific bioconjugation to reduced interchain or engineered cysteines on a targeting antibody (e.g., anti-TNF

  or anti-CD19).

Mechanism of Action & Signaling Pathway

The therapeutic efficacy of this construct relies on a "Trojan Horse" delivery mechanism. The antibody guides the steroid to the target cell, preventing systemic toxicity (e.g., hyperglycemia, osteoporosis) associated with free steroid administration.

The Intracellular Cascade

• Internalization: The ADC-antigen complex undergoes receptor-mediated endocytosis.

• Lysosomal Processing: The endosome fuses with the lysosome (pH ~4.5-5.0).

• Linker Scission: Lysosomal cysteine protease Cathepsin B recognizes the Ala-Ala motif and hydrolyzes the amide bond C-terminal to the second alanine.

• Cytosolic Release: The hydrophobic Agonist-3 payload escapes the lysosome into the cytosol.

• GR Activation: The payload binds the cytosolic Glucocorticoid Receptor (GR), displacing chaperone proteins (Hsp90).

• Nuclear Translocation: The GR-Ligand complex dimerizes and translocates to the nucleus.

• Genomic Effect: The complex binds Glucocorticoid Response Elements (GREs) to upregulate anti-inflammatory genes (Transactivation) or tethers to NF-

  B/AP-1 to suppress inflammatory genes (Transrepression).

Pathway Visualization

Caption: Mechanism of Agonist-3 release and GR-mediated transcriptional modulation.

Physicochemical Characterization

Before biological testing, the linker-payload must be validated for solubility and chemical integrity.

Solubility Profile

The Ala-Ala linker is relatively hydrophobic. Stock solutions should be prepared in DMSO or DMA (Dimethylacetamide).

• Protocol: Dissolve 1 mg of powder in 109.8

  L DMSO to achieve a 10 mM stock.

• Storage: Aliquot immediately. Store at -80°C (stable for 6 months). Avoid repeated freeze-thaw cycles which can hydrolyze the maleimide ring.

Maleimide Stability (Hydrolysis Check)

The maleimide ring is susceptible to spontaneous hydrolysis (ring-opening) in aqueous buffers at pH > 7.5, rendering it non-reactive toward antibody cysteines.

• Assay: Incubate 100

  M compound in PBS (pH 7.4) vs. pH 6.0 over 24 hours.

• Readout: LC-MS.

• Success Criteria: >90% intact maleimide at pH 6.0; <10% ring-opening.

Biochemical Stability & Release Assays

This is the critical "Go/No-Go" phase. You must prove the linker is stable in plasma (to prevent systemic toxicity) but rapidly cleaved by the target enzyme.

Plasma Stability (Metabolic Stability)

Maleimide linkers can undergo "retro-Michael" exchange with serum albumin (Cys34), transferring the payload to albumin.

• Matrix: Human Plasma vs. Mouse Plasma (Mouse plasma contains carboxylesterases that may artificially cleave some linkers; Ala-Ala is generally resistant to esterases but sensitive to proteases).

• Protocol:

  • Spike 10

    M compound into pooled plasma.

  • Incubate at 37°C. Timepoints: 0, 1, 4, 24, 48 hours.

  • Precipitate proteins with cold acetonitrile (containing Internal Standard).

  • Analyze supernatant by LC-MS/MS.

• Interpretation: Rapid loss of parent compound without appearance of free payload suggests albumin binding (acceptable). Appearance of free payload suggests premature linker failure (unacceptable).

Cathepsin B Enzymatic Cleavage Assay

This assay validates the release mechanism.

• Reagents: Recombinant Human Cathepsin B (activated with DTT), Acetate Buffer (pH 5.0).

• Methodology:

  • Activation: Incubate Cathepsin B (10

    g/mL) in 25 mM Sodium Acetate, 1 mM DTT, pH 5.0 for 15 min at 37°C.

  • Reaction: Add Agonist-3 Ala-Ala-Mal (final conc. 50

    M).

  • Kinetics: Sample at 0, 15, 30, 60, 120 min. Quench with 0.1% Formic Acid/MeCN.

  • Analysis: HPLC-UV (254 nm) or LC-MS. Monitor disappearance of Parent and appearance of Free Agonist-3.

• Target Profile:

  minutes.

Functional Pharmacology Assays

Once release is confirmed, the payload's ability to activate the receptor must be quantified.

Glucocorticoid Receptor (GR) Co-Activator Assay (Cell-Free)

Determines the binding affinity (

) of the free payload (Agonist-3) vs. the intact linker-payload. The intact linker-payload should have low affinity (steric hindrance), while the released payload should have high affinity .

• System: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer).

• Components: Recombinant GR-LBD (Ligand Binding Domain), Fluorescently labeled Dexamethasone (competitor), Terbium-labeled anti-GR antibody.

• Expectation: Agonist-3

  0.5–5 nM. Intact Linker-Payload 100 nM.

GRE-Luciferase Reporter Assay (Cell-Based)

The gold standard for functional agonism.

• Cell Line: HeLa or HEK293T stably transfected with pGRE-Luc (Glucocorticoid Response Element driving Luciferase).

• Protocol:

  • Seed 10,000 cells/well in 96-well plate (charcoal-stripped FBS media to remove endogenous steroids).

  • Treat with serial dilutions of Free Agonist-3 (positive control) and Agonist-3 Ala-Ala-Mal (test).

  • Note: The intact linker-payload may show reduced potency in this assay compared to the free drug because it lacks the antibody to drive efficient internalization in these generic cells. This is expected.

  • Incubate 24 hours.

  • Add Luciferase substrate and read luminescence.

Experimental Workflow Diagram

Caption: Step-by-step in vitro characterization workflow for linker-payload profiling.

Data Summary Template

Organize your generated data into the following matrix for decision-making.

Parameter	Assay Method	Optimal Metric	Critical Threshold
Purity	HPLC (254nm)	> 98%	> 95%
Maleimide Hydrolysis	pH 7.4 Buffer (24h)	< 10%	< 20%
Plasma Stability	Human Plasma (24h)	> 85% Intact	> 70%
Enzymatic Release	Cathepsin B ( )	15 - 30 min	< 60 min
GR Affinity ( )	TR-FRET (Free Payload)	< 1 nM	< 10 nM
Functional Potency	GRE-Luciferase ( )	0.1 - 10 nM	< 50 nM

References

• MedChemExpress . Glucocorticoid receptor agonist-3 Ala-Ala-Mal Product Datasheet. Retrieved from [1]

• Staben, L. R., et al. (2016). Targeted Delivery of Glucocorticoids to Macrophages in a Mouse Model of Multiple Sclerosis. Nature Communications.
• Dubowchik, G. M., et al. (2002). Cathepsin B-Labile Dipeptide Linkers for Lysosomal Release of Doxorubicin from Internalizing Immunoconjugates. Bioconjugate Chemistry. (Foundational work on peptide linker cleavage kinetics).
• Alley, S. C., et al. (2008). Contribution of Linker Stability to the Activities of Anticancer Immunoconjugates. Bioconjugate Chemistry. (Discusses maleimide exchange and plasma stability).
• Beck, A., et al. (2017). Strategies and Challenges for the Next Generation of Antibody–Drug Conjugates. Nature Reviews Drug Discovery.

Sources

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Technical Guide: Preclinical Evaluation of Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal

Module Type: Linker-Payload Intermediate for Immunomodulatory Antibody-Drug Conjugates (iADCs) Catalog Reference: MCE HY-160178 / CAS 3014393-35-9 Target Application: Autoimmune & Inflammatory Diseases (Rheumatoid Arthritis, IBD)[1]

Executive Summary

This technical guide outlines the preclinical characterization framework for Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal , a specialized linker-payload module designed for the synthesis of Immunomodulatory Antibody-Drug Conjugates (iADCs).[1] Unlike oncology ADCs that aim for cytotoxicity, this molecule is engineered to deliver a potent corticosteroid payload (GR Agonist-3) specifically to immune cells (e.g., TNFα+ macrophages or T-cells) via a protease-cleavable Alanine-Alanine (Ala-Ala) linker.[1]

The core objective of this system is "Steroid Sparing" : achieving high local immunosuppression at the site of inflammation while minimizing systemic glucocorticoid adverse events (e.g., hyperglycemia, osteoporosis, muscle atrophy).

Molecular Architecture & Mechanism of Action[2]

The Payload: Glucocorticoid Receptor Agonist-3[1][3][4]

• Nature: A highly potent synthetic corticosteroid.

• Mechanism: Upon release, it binds cytosolic Glucocorticoid Receptors (GR), inducing nuclear translocation.[1][2]

• Genomic Effect:

  • Transrepression (Primary Goal):[1] The GR complex binds to NF-κB and AP-1, inhibiting the transcription of pro-inflammatory cytokines (IL-6, TNFα, IL-1β).[1]

  • Transactivation:[1] Upregulation of anti-inflammatory genes (e.g., GILZ, MKP-1).[1]

The Linker: Ala-Ala-Mal[1][5]

• Attachment: The Maleimide (Mal) group facilitates rapid, site-specific conjugation to reduced interchain cysteines or engineered cysteines on the antibody.

• Release Trigger: The Ala-Ala dipeptide sequence is a substrate for lysosomal cysteine proteases, particularly Cathepsin B .[3] This design ensures the payload remains covalently bound (inactive) in circulation but is released rapidly upon endosomal internalization.

Mechanism of Action Diagram

The following diagram illustrates the complete pathway from conjugation to gene regulation.

Figure 1: The iADC binds the target antigen, internalizes, and releases the steroid payload via Cathepsin B cleavage in the lysosome, leading to targeted immunosuppression.[1]

In Vitro Characterization Protocols

Before in vivo testing, the stability and release kinetics must be validated.

Protocol: Site-Specific Conjugation

Objective: Generate a homogeneous ADC with a Drug-to-Antibody Ratio (DAR) of 2-4.[1]

• Reduction: Incubate the antibody (10 mg/mL) with TCEP (tris(2-carboxyethyl)phosphine) at a molar ratio of 2.5:1 (TCEP:mAb) for 2 hours at 37°C to reduce interchain disulfides.[1]

• Conjugation: Add GR Agonist-3 Ala-Ala-Mal (dissolved in DMSO) to the reduced antibody at a molar ratio of 6:1 (Drug:mAb). Maintain DMSO < 10% v/v.

• Incubation: React for 1 hour at 4°C.

• Purification: Remove excess free drug using a desalting column (e.g., PD-10) or Tangential Flow Filtration (TFF) equilibrated with PBS/Histidine buffer.[1]

• QC: Determine DAR using Hydrophobic Interaction Chromatography (HIC-HPLC).

Protocol: Cathepsin B Release Assay

Objective: Confirm the Ala-Ala linker is cleaved by lysosomal enzymes.

• Substrate: Dilute the synthesized ADC or the free Linker-Payload to 10 µM in Acetate Buffer (pH 5.0).

• Enzyme: Add human liver Cathepsin B (10 units/mL). Critical: Pre-activate Cathepsin B with DTT/EDTA for 15 mins.

• Incubation: Incubate at 37°C.

• Sampling: Aliquot at 0, 15, 30, 60, and 120 minutes. Quench with ice-cold acetonitrile.

• Analysis: Analyze via LC-MS/MS to quantify the appearance of "Free GR Agonist-3".

  • Acceptance Criteria: >80% release within 2 hours.

Plasma Stability

Incubate the ADC in human/mouse plasma at 37°C for 7 days. Analyze for free payload release. The Ala-Ala linker should be stable in neutral plasma (pH 7.[1]4) lacking proteases.

In Vivo Preclinical Evaluation

The "Holy Grail" of iADCs is separating efficacy from toxicity.

Efficacy Model: Collagen-Induced Arthritis (CIA)

This model mimics Rheumatoid Arthritis.[1]

• Species: DBA/1J Mice.

• Induction: Intradermal injection of Bovine Type II Collagen in CFA (Day 0) and IFA (Day 21).[1]

• Treatment Groups:

  • Vehicle Control.

  • Isotype Control ADC (Non-binding mAb + GR Agonist-3).[1]

  • Targeted ADC (Anti-TNFα + GR Agonist-3 Ala-Ala-Mal).

  • Free Payload (GR Agonist-3) at equivalent molar dose.

• Dosing: IV, Single dose or QW (Weekly) starting at disease onset (Day 21-24).

Safety & Biomarkers (The Therapeutic Window)

To prove the "Steroid Sparing" effect, you must measure systemic exposure markers.

Parameter	Targeted ADC (Expected)	Free Steroid (Expected)	Rationale
Paw Swelling	Reduced (+++)	Reduced (+++)	Both are efficacious.[1]
Thymus Weight	Normal	Atrophied (Reduced)	Systemic steroids cause thymocyte apoptosis.[1]
Serum Corticosterone	Normal	Suppressed	Exogenous steroids suppress the HPA axis.
Body Weight	Stable	Loss (Muscle wasting)	Systemic catabolic effects of steroids.

Preclinical Workflow Diagram

Figure 2: The critical path from synthesis to safety validation.

Critical Technical Considerations

• Linker Hydrophobicity: The "Ala-Ala" motif is relatively hydrophobic. High DARs (>4) may cause the ADC to aggregate. Monitor Aggregation Index via SEC-HPLC.

• Bystander Effect: Unlike cancer ADCs where bystander killing is desired, in iADCs, the payload should ideally remain intracellular or have short half-life if released to prevent local tissue atrophy. GR Agonist-3 is likely designed to be highly potent but rapidly metabolized if it leaks into circulation.

• Species Cross-Reactivity: Ensure the antibody recognizes the target (e.g., TNFα) in the animal model (mouse) or use a surrogate antibody for the preclinical phase.

References

• MedChemExpress (MCE). Glucocorticoid receptor agonist-3 Ala-Ala-Mal Product Datasheet. Catalog No. HY-160178. Link

• Chao, G., et al. (2023).[4] Human tumor necrosis factor alpha antibody glucocorticoid conjugates. Patent WO2023220549A1.[4] (Primary source for the specific payload/linker architecture).[5]

• Graversen, J. H., et al. (2012). Targeting the hemoglobin scavenger receptor CD163 in macrophages highly increases the anti-inflammatory potency of dexamethasone. Molecular Therapy, 20(8), 1550-1558.[1] Link[1]

• Muller, C., et al. (2023). Preclinical development of ABBV-319: a CD19-targeting glucocorticoid receptor modulator (GRM) agonist antibody-drug conjugate. Cancer Research.[6] Link

• Beck, A., et al. (2017). Strategies and challenges for the next generation of antibody–drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337.[1] Link

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• 6. An Overview of the Development and Preclinical Evaluation of Antibody–Drug Conjugates for Non-Oncological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Glucocorticoid receptor agonist-3 Ala-Ala-Mal and TNF-alpha signaling

Technical Guide: Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal for Targeted TNF- Modulation

Executive Summary

This technical guide details the mechanistic principles, conjugation protocols, and validation workflows for Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal (GRA3-AAM). This reagent is a specialized linker-payload module designed for the synthesis of Antibody-Glucocorticoid Conjugates (AGCs). Unlike systemic steroids, which carry high risks of off-target toxicity (e.g., Cushing’s syndrome), GRA3-AAM enables the engineering of "Trojan Horse" therapeutics. These conjugates leverage the specificity of monoclonal antibodies (e.g., anti-TNF-

) to deliver a highly potent steroid payload directly into activated immune cells, silencing pro-inflammatory signaling at the transcriptional source.[1]

Part 1: The Construct – Structure & Function

Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal is a tripartite chemical entity.[2] Its efficacy relies on the precise interplay between its three functional domains.

The Payload: Glucocorticoid Receptor Agonist-3[2][3][4]

• Identity: A highly potent synthetic glucocorticoid (often a derivative of budesonide or fluticasone).

• Potency: Engineered to have a higher affinity for the Glucocorticoid Receptor (GR) than endogenous cortisol or standard dexamethasone. This high potency is required because the intracellular concentration achieved via ADC internalization is lower than systemic diffusion.

• Mechanism: Upon release, it binds cytosolic GR, inducing nuclear translocation.[3]

The Linker: Ala-Ala (Alanine-Alanine)

• Type: Enzymatically cleavable dipeptide.[4][]

• Specificity: The Ala-Ala motif is a substrate for Cathepsin B , a lysosomal cysteine protease highly upregulated in activated macrophages and inflammatory environments.

• Advantage: Unlike acid-labile linkers (hydrazones), Ala-Ala is stable in systemic circulation (pH 7.4), preventing premature drug release and systemic toxicity. Release occurs only upon lysosomal entry.

The Attachment: Maleimide (Mal)

• Chemistry: A Michael acceptor that reacts specifically with free thiols (sulfhydryl groups).

• Target: Reduced interchain cysteine residues on the antibody carrier.

• Stability Note: The thioether bond formed is generally stable, though the maleimide ring can undergo hydrolysis (ring-opening), which actually stabilizes the conjugate by preventing retro-Michael exchange with serum albumin.

Part 2: Mechanism of Action (The "Dual-Lock" System)

The GRA3-AAM module transforms a standard antibody into a dual-mechanism therapeutic. When conjugated to an anti-TNF-

antibody (e.g., Adalimumab), the resulting AGC operates via two distinct pathways:

• Extracellular Neutralization: The antibody binds soluble TNF-

  (sTNF), preventing it from engaging TNFR1/2.

• Intracellular Repression (The Payload Effect): The antibody binds transmembrane TNF-

  (tmTNF) on the surface of activated monocytes/macrophages. This triggers receptor-mediated endocytosis. Inside the lysosome, Cathepsin B cleaves the Ala-Ala linker, releasing the GRA-3 payload. The steroid escapes into the cytosol, binds GR, and transrepresses NF-κB, effectively shutting down the production of TNF- and IL-6.

Visualization: Signaling & Release Pathway

Figure 1: The mechanism of Antibody-Glucocorticoid Conjugate (AGC) action. The GRA3-AAM payload is released only after lysosomal degradation, ensuring targeted delivery to TNF-producing cells.

Part 3: Experimental Protocol – Bioconjugation

Objective: Conjugate GRA3-AAM to an anti-TNF-

IgG1 antibody via partial reduction of interchain disulfides. Target Drug-to-Antibody Ratio (DAR): 3.0 – 4.0.

Materials

• Anti-TNF-

  Antibody (e.g., Adalimumab biosimilar), 10 mg/mL in PBS.

• GRA3-AAM (10 mM stock in DMSO).[6]

• TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride.

• PD-10 Desalting Columns (Sephadex G-25).

• HIC (Hydrophobic Interaction Chromatography) Column (e.g., Butyl Sepharose).

Step-by-Step Workflow

• Reduction (Activation of Antibody):

  • Dilute antibody to 5 mg/mL in Reaction Buffer (PBS, 1 mM EDTA, pH 7.4).

  • Add TCEP at a molar ratio of 2.5:1 (TCEP:Antibody).

  • Incubate at 37°C for 2 hours. This selectively reduces the interchain disulfides to generate free thiols.

  • Note: Do not use DTT if you cannot remove it completely, as it will react with the maleimide. TCEP is preferred as it does not react rapidly with maleimides, though removal is still recommended.

• Conjugation (Michael Addition):

  • Cool the reduced antibody to 4°C.

  • Add GRA3-AAM (from DMSO stock) at a molar ratio of 6:1 (Drug:Antibody).

  • Critical: Ensure final DMSO concentration is <10% to prevent antibody precipitation.

  • Incubate for 1 hour at 4°C with gentle rocking.

• Quenching:

  • Add N-acetylcysteine (20-fold molar excess over drug) to quench unreacted maleimides. Incubate for 15 mins.

• Purification:

  • Apply reaction mixture to a PD-10 column to remove free drug and organic solvent.

  • Elute with PBS (pH 7.4).

  • Polishing (Optional but Recommended): Use HIC to separate species by DAR (DAR 0, 2, 4, 6).

Workflow Visualization

Figure 2: Bioconjugation workflow for generating the Antibody-Glucocorticoid Conjugate.

Part 4: Validation & Data Interpretation

To confirm the efficacy of the GRA3-AAM conjugate, you must validate both the targeting (antibody function) and the payload activity (GR function).

Assay: LPS-Induced TNF- Suppression in THP-1 Cells

This assay mimics the inflammatory environment. The ADC should inhibit TNF secretion more potently than the naked antibody due to the added steroid effect.

Protocol:

• Differentiation: Treat THP-1 monocytes with PMA (100 ng/mL) for 48h to induce macrophage differentiation.

• Treatment: Incubate cells with serial dilutions of:

  • Control: Naked Anti-TNF Antibody.

  • Test: Anti-TNF-GRA3-AAM Conjugate.

  • Control: Free GRA3-AAM (pre-cleaved or free payload control).

• Stimulation: Add LPS (100 ng/mL) to trigger TLR4 signaling and TNF production. Incubate for 24h.

• Readout: Collect supernatant and measure TNF-

  via ELISA.

Expected Data Profile

Parameter	Naked Anti-TNF Ab	Anti-TNF-GRA3-AAM (ADC)	Free Steroid Payload
TNF Neutralization	High (binds sTNF)	High (binds sTNF)	None
TNF Production (Source)	Unchanged	Significantly Reduced	Reduced (Systemic risk)
IC50 (Potency)	Moderate	Low (High Potency)	Low
Mechanism	Sequestration only	Sequestration + Gene Repression	Gene Repression

Interpretation:

• A successful conjugate will show a "hook" effect or significantly lower IC50 than the naked antibody because it stops TNF production at the transcriptional level, rather than just mopping up secreted cytokine.

• Stability Check: Incubate the ADC in human serum for 7 days at 37°C. Analyze by LC-MS. If >10% of the payload is lost, the maleimide ring may require hydrolysis (controlled opening) to improve stability.

References

• AbbVie Inc. (2024). An anti-TNF-glucocorticoid receptor modulator antibody-drug conjugate is efficacious against immune-mediated inflammatory diseases.[1] Nature Immunology. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Glucocorticoid Receptor Agonists. Retrieved from [Link]

• Stoffel, B., et al. (2021).[7] Anti-TNF Glucocorticoid Receptor Modulator Antibody Drug Conjugate for the Treatment of Autoimmune Diseases. Annals of the Rheumatic Diseases. Retrieved from [Link]

Sources

• 1. An Antibody-drug Conjugate of Anti-TNFα Antibody and a Novel Glucocorticoid Molecule Exerts Synergistic Anti-inflammatory Effects for Treatment of Autoimmune Diseases - ACR Meeting Abstracts [acrabstracts.org]
• 2. portlandpress.com [portlandpress.com]
• 3. Glucocorticoid - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Redirecting [linkinghub.elsevier.com]

The Ala-Ala-Mal Linker in Glucocorticoid Receptor Agonists: A Technical Deep Dive

Executive Summary

The systemic administration of glucocorticoids (GCs) is often limited by a narrow therapeutic index, where the dose required for anti-inflammatory efficacy overlaps with severe adverse events (e.g., osteoporosis, hyperglycemia, hypertension). The Ala-Ala-Mal (Alanine-Alanine-Maleimide) linker system represents a critical medicinal chemistry solution to this paradox. By conjugating potent glucocorticoid receptor agonists (GRAs) to antibodies targeting immune cells (e.g., anti-TNF, anti-CD163), this linker enables the creation of "Bio-better" steroids—Antibody-Drug Conjugates (ADCs) that remain inert in circulation but release their payload exclusively within the lysosomes of target cells.

This guide dissects the structural logic, mechanism of action, and experimental protocols for utilizing the Ala-Ala-Mal linker in the development of next-generation anti-inflammatory biologics.

Structural Anatomy & Chemical Logic

The Ala-Ala-Mal linker is not merely a tether; it is a programmed release system. It consists of three distinct functional domains, each addressing a specific biological barrier.[1]

The Maleimide (Mal) Headgroup

• Function: Bioconjugation handle.[2][]

• Mechanism: The maleimide group undergoes a Michael addition reaction with free thiols (sulfhydryl groups) generated by the partial reduction of interchain disulfides on the antibody (typically IgG1).

• Stability Constraint: A known liability of maleimides is the retro-Michael reaction in plasma, which can transfer the drug-linker to serum albumin (which has a free Cys34).

• Optimization: Modern protocols often encourage the hydrolysis of the thiosuccinimide ring (post-conjugation) to prevent this retro-Michael elimination, "locking" the linker to the antibody.

The Ala-Ala Dipeptide (The Trigger)

• Sequence: L-Alanine-L-Alanine.

• Function: Lysosomal protease substrate.[1]

• Enzymatic Logic: While Valine-Citrulline (Val-Cit) is the industry standard for ADCs, Ala-Ala offers a distinct hydrophobicity profile. It is a substrate for Cathepsin B , a cysteine protease highly active in the acidic environment of the lysosome.[]

• Why Ala-Ala? The smaller side chains of alanine (methyl groups) compared to Val-Cit can improve the physicochemical properties of the payload-linker complex, particularly when conjugated to hydrophobic steroid payloads. It facilitates rapid cleavage at the P1-P1' scissile bond upon lysosomal entry.

The Spacer (PAB/PABC)

• Identity: Often coupled with a p-aminobenzyl alcohol (PAB) or carbamate spacer.

• Role: Self-immolation.[1][]

• Mechanism: Cathepsin B cleaves the amide bond between the C-terminal Alanine and the PAB spacer. This cleavage creates an unstable aniline intermediate that spontaneously undergoes 1,6-elimination, releasing carbon dioxide and the free, unmodified glucocorticoid payload into the cytosol.

Mechanism of Action (MOA)[5]

The efficacy of an Ala-Ala-Mal GRA conjugate relies on a precise intracellular cascade.

The Pathway

• Binding: The ADC binds to a specific surface antigen (e.g., membrane-bound TNF or CD163 on macrophages).

• Internalization: The complex is internalized via receptor-mediated endocytosis.

• Trafficking: The early endosome matures into a late endosome/lysosome.

• Activation: The pH drops to ~4.5–5.0. Cathepsin B becomes active.[1][][5]

• Cleavage: Cathepsin B hydrolyzes the Ala-Ala bond.

• Release: The spacer self-immolates; the steroid escapes the lysosome.

• Effect: The steroid binds the cytosolic Glucocorticoid Receptor (GR), translocates to the nucleus, and drives transrepression of NF-kB (anti-inflammatory) without the systemic exposure responsible for side effects.

Visualization: Signaling & Release Pathway

Caption: Figure 1. The intracellular activation cascade of Ala-Ala-Mal linked glucocorticoid receptor agonists.

Experimental Protocols

Bioconjugation Workflow (Standard Cysteine Coupling)

Objective: Conjugate the Ala-Ala-Mal-Steroid to a monoclonal antibody (mAb).

Materials:

• Target mAb (e.g., anti-TNF).[6]

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine).

• Linker-Payload: Ala-Ala-Mal-Steroid (dissolved in DMSO).

• Buffer: PBS pH 7.4 + 1mM EDTA.

Protocol:

• Reduction: Dilute mAb to 5-10 mg/mL in PBS/EDTA. Add 2.5–3.0 molar equivalents of TCEP. Incubate at 37°C for 2 hours to reduce interchain disulfides.

  • Why: This targets the hinge region cysteines, exposing specific thiols for conjugation.[]

• Buffer Exchange (Optional but Recommended): Remove excess TCEP using a desalting column (e.g., Zeba Spin) to prevent reaction with the maleimide, although TCEP is generally compatible with maleimides compared to DTT.

• Conjugation: Add the Ala-Ala-Mal-Steroid (from DMSO stock) to the reduced mAb.

  • Ratio: Aim for 8-10 molar equivalents of drug-linker over antibody.

  • Solvent: Keep final DMSO concentration <10% to prevent mAb precipitation.

  • Incubation: 1 hour at 4°C or Room Temperature.

• Quenching: Add excess N-acetylcysteine (NAC) to react with any unreacted maleimide linker.

• Purification: Use Tangential Flow Filtration (TFF) or size-exclusion chromatography (SEC) to remove free drug and organic solvent.

In Vitro Cleavage Assay (Cathepsin B)

Objective: Validate that the Ala-Ala linker releases the payload in the presence of lysosomal enzymes.

Protocol:

• Substrate Prep: Dilute Ala-Ala-Mal-Steroid (or the full ADC) to 10 µM in Acetate Buffer (pH 5.0, mimicking lysosomes).

• Enzyme Activation: Activate recombinant human Cathepsin B (10 µg/mL) in Acetate Buffer containing 2mM DTT (Cathepsin B requires a reducing environment for its active site cysteine).

• Reaction: Mix Substrate and Activated Enzyme. Incubate at 37°C.

• Sampling: Take aliquots at T=0, 15, 30, 60, 120 mins.

• Quenching: Stop reaction with cold acetonitrile (precipitates proteins).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Success Criteria: Disappearance of the parent ADC/linker peak and appearance of the free steroid peak (mass = parent - linker).

Quantitative Performance Metrics

When evaluating Ala-Ala-Mal conjugates, the following metrics are critical for Go/No-Go decisions.

Metric	Target Value	Significance
Drug-Antibody Ratio (DAR)	3.5 – 4.0	Determines potency. Too high (>6) causes aggregation/clearance; too low (<2) reduces efficacy.
Free Drug %	< 2.0%	High free drug indicates instability or poor purification, leading to systemic toxicity.
Aggregation (SEC)	< 5.0%	Aggregates are immunogenic and cleared rapidly by the liver.
Cathepsin B Release	> 80% in 2 hrs	Ensures rapid release once inside the target cell.
Plasma Stability	< 10% release in 7 days	Critical for safety. The drug must not fall off before reaching the target.

Synthesis & Development Workflow

The development of these conjugates follows a strict chemical biology pipeline.

Caption: Figure 2. Chemical synthesis and bioconjugation workflow for Ala-Ala-Mal ADCs.

References

• AbbVie Inc. Design and Development of Glucocorticoid Receptor Modulators as Immunology Antibody-Drug Conjugate Payloads. Journal of Medicinal Chemistry, 2022.[6] (Discusses the ABBV-3373 context and linker strategies). Available at: [Link]

• Bioconjugate Chemistry. Development of Anti-CD74 Antibody–Drug Conjugates to Target Glucocorticoids to Immune Cells.[7] ACS Publications, 2018. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 5. iphasebiosci.com [iphasebiosci.com]
• 6. Design and Development of Glucocorticoid Receptor Modulators as Immunology Antibody-Drug Conjugate Payloads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Bioconjugation and Cellular Characterization of Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal

This Application Note and Protocol is designed for researchers utilizing Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal (e.g., MedChemExpress Cat. No.: HY-160178), a specialized drug-linker complex intended for the development of Antibody-Drug Conjugates (ADCs) targeting autoimmune and inflammatory pathways.[1]

Introduction & Mechanism of Action

Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal is a high-potency drug-linker module designed for the synthesis of "Soft" Antibody-Drug Conjugates (ADCs). Unlike cytotoxic ADCs used in oncology, this compound is typically employed to deliver a potent anti-inflammatory payload (GR Agonist-3) specifically to immune cells (e.g., via anti-TNFα, anti-CD74, or anti-CD19 antibodies), thereby maximizing therapeutic efficacy while minimizing the systemic side effects associated with traditional glucocorticoid therapy (e.g., osteoporosis, hyperglycemia).

Mechanistic Pathway

The molecule consists of three functional domains:

• Maleimide (Mal): A reactive electrophile that conjugates to reduced interchain cysteines on the antibody.

• Ala-Ala Linker: A dipeptide (Alanine-Alanine) substrate designed for enzymatic cleavage by Cathepsin B , a lysosomal cysteine protease.

• GR Agonist-3: A fluorinated steroid payload that, upon release, binds cytosolic GR, induces nuclear translocation, and drives Glucocorticoid Response Element (GRE)-mediated gene transcription.

Figure 1: Mechanism of Action for GR Agonist-3 ADCs. The Ala-Ala linker ensures stability in circulation and specific release in the lysosome.

Handling & Storage Protocol

The maleimide group is moisture-sensitive and prone to hydrolysis, which deactivates the linker. Strict adherence to anhydrous handling is required.

• Storage: Store solid powder at -80°C (stable for 6 months) or -20°C (1 month). Protect from light.[1][2]

• Reconstitution:

  • Equilibrate the vial to room temperature before opening to prevent water condensation.

  • Dissolve in anhydrous DMSO to a stock concentration of 10 mM .

    • Calculation: For 1 mg (MW: 910.98), add 109.8 µL DMSO.

  • Sonicate briefly if particles persist.

  • Critical: Use immediately for conjugation. If storage is necessary, aliquot into single-use vials, purge with nitrogen/argon, and freeze at -80°C. Do not freeze-thaw more than once.

Experimental Protocol: Antibody Bioconjugation

Objective: To conjugate Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal to a target antibody (e.g., anti-TNFα) via cysteine-maleimide chemistry.

Materials

• Target Antibody (in PBS/EDTA, free of BSA/Azide).

• TCEP (Tris(2-carboxyethyl)phosphine) or DTT (Reducing agent).

• GR Agonist-3 Ala-Ala-Mal (10 mM in DMSO).

• PD-10 Desalting Columns or Zeba Spin Columns (7K MWCO).

• Running Buffer: PBS pH 7.4 + 1 mM EDTA.

Workflow

• Partial Reduction:

  • Dilute antibody to 2–5 mg/mL in Running Buffer.

  • Add TCEP (2.0–2.5 molar equivalents per antibody) to target a Drug-Antibody Ratio (DAR) of ~4.

  • Incubate at 37°C for 2 hours (mild reduction).

• Conjugation:

  • Cool the reduced antibody to room temperature.

  • Add GR Agonist-3 Ala-Ala-Mal (excess: 6–8 molar equivalents per antibody) slowly while vortexing.

  • Note: Keep final DMSO concentration < 10% to prevent antibody precipitation.

  • Incubate at 4°C for 1 hour or Room Temp for 30 mins.

• Purification:

  • Remove excess free drug using a PD-10 desalting column equilibrated with PBS.

  • Collect the protein fraction (absorbance at 280 nm).

• Characterization:

  • Determine concentration via A280.

  • Verify conjugation via Hydrophobic Interaction Chromatography (HIC-HPLC) or Mass Spectrometry if available.

Cell Culture Treatment & Functional Assays

Objective: To validate the biological activity of the conjugated ADC or the free payload in vitro.

A. Cell Models

• Target Positive: Cells expressing the antigen (e.g., TNFα-membrane positive CHO cells, or activated macrophages).

• Target Negative: Antigen-null parental cells (Specificity Control).

• GR Positive: Most immune cells (Jurkat, THP-1, PBMCs).

B. GRE-Luciferase Reporter Assay (Potency)

This is the gold standard for quantifying GR agonism.

• Transfection: Transfect cells (e.g., HEK293 or HeLa) with a GRE-Luciferase reporter plasmid.

• Seeding: Plate 20,000 cells/well in 96-well white plates. Allow adherence (24h).

• Treatment:

  • Prepare serial dilutions (1:3) of the Conjugated ADC and Free GR Agonist-3 (Control).

  • Concentration Range: 0.1 nM to 1 µM.

  • Note: For ADCs, incubation time must allow for internalization and lysosomal processing (24–48 hours ).

  • Note: For Free Payload, incubation can be shorter (6–24 hours ).

• Readout: Add Luciferase substrate (e.g., Bright-Glo) and measure luminescence.

• Analysis: Plot Dose-Response curves to calculate EC50.

  • Expectation: The Free Payload will have a lower EC50 (higher potency) than the ADC in non-target cells. The ADC should show enhanced potency only in antigen-positive cells.

C. Cytokine Suppression Assay (Anti-Inflammatory Efficacy)

Since this is a GR agonist, the phenotype is often suppression of inflammation rather than cell death.

• Stimulation: Use THP-1 monocytes or PBMCs. Differentiate with PMA if using THP-1.

• Induction: Stimulate inflammation with LPS (100 ng/mL) .

• Co-Treatment: Simultaneously treat with the ADC or Free Payload.

• Incubation: 24 hours.

• Readout: Collect supernatant and measure TNFα or IL-6 via ELISA.

• Result: Effective treatment will dose-dependently inhibit cytokine release.[3]

Troubleshooting & Critical Parameters

Issue	Probable Cause	Solution
Precipitation during conjugation	High DMSO conc. or hydrophobic payload aggregation	Add payload slowly; keep DMSO <5-10%; use Propylene Glycol as cosolvent.
Low Conjugation Efficiency	Hydrolysis of Maleimide	Use fresh stock. Ensure buffer is pH 7.0–7.4 (Maleimide hydrolyzes > pH 8).
No Activity in Cell Assay	Inefficient Internalization or Linker Cleavage	Confirm antigen expression. Verify Cathepsin B activity in cell line. Increase incubation time (up to 72h).
High Background Toxicity	Free drug contamination	Ensure rigorous desalting/purification after conjugation.

References

• Chao, G., et al. (2023).[1] Human tumor necrosis factor alpha antibody glucocorticoid conjugates.[1][2][4][5][6] Patent WO2023220549A1.[1] (Source of the "Agonist-3" nomenclature and structure).

• Staben, L. R., et al. (2016). Targeted delivery of glucocorticoids to macrophages in a mouse model of multiple sclerosis using anti-CD11b-glucocorticoid conjugates.J. Med.[7] Chem. , 59(20), 9252-9264. (Foundational text on GR-ADCs).

• Edman, K., et al. (2015). Structural basis of gene regulation by the glucocorticoid receptor.[8]BMC Structural Biology , 15, 1-12. (Mechanism of GR activation).[7][8][9][10][11]

• Li, F., et al. (2019). Intracellular Cleavage of the Ala-Ala-Asn-PABC Linker in Antibody-Drug Conjugates.Bioconjugate Chemistry, 30(10), 2664-2674. (Cathepsin B cleavage kinetics of Ala-Ala linkers).

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. dovepress.com [dovepress.com]
• 4. cenmed.com [cenmed.com]
• 5. Development of Novel Glucocorticoid as Immunology Antibody-Drug Conjugate Payload for the Treatment of Autoimmune and Inflammatory Diseases - ACR Meeting Abstracts [acrabstracts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. portlandpress.com [portlandpress.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Glucocorticoid Receptor Accelerates, but Is Dispensable for, Adipogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Pharmacodynamic Profiling of ADC Linker-Payload (Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal)

Introduction & Mechanism of Action

Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal (often identified in literature as a derivative of Budesonide or similar high-potency steroids, e.g., Payload 6 in ADC contexts) is a specialized linker-payload intermediate designed for Antibody-Drug Conjugates (ADCs).

Unlike standard small molecules, this construct possesses three distinct functional units:

• The Payload (GR Agonist-3): A high-affinity ligand for the Glucocorticoid Receptor (NR3C1), intended to drive anti-inflammatory transcriptional programs or lymphocyte apoptosis.

• The Linker (Ala-Ala): A dipeptide (Alanine-Alanine) designed for enzymatic cleavage by lysosomal proteases (specifically Cathepsin B) upon intracellular trafficking.

• The Conjugation Handle (Maleimide): An electrophilic group reactive toward thiols, allowing site-specific attachment to cysteine residues on antibodies.[1]

The "Free Maleimide" Challenge

CRITICAL TECHNICAL NOTE: You cannot determine an accurate biological dose-response curve by directly adding the raw Maleimide-functionalized molecule to cell culture media.

• Reason: The maleimide group will rapidly undergo Michael addition with thiol-containing proteins in the media (e.g., Bovine Serum Albumin, BSA) or intracellular glutathione. This effectively depletes the free drug concentration and creates a heterogeneous mixture of albumin-conjugates, rendering

  data invalid.

This protocol details the "Capped-Linker Strategy," where the maleimide is quenched with N-Acetylcysteine (NAC) prior to cell treatment. This simulates the "cysteine-linked" state of the payload after it has been released from the antibody but before linker cleavage, or simply stabilizes the molecule for cellular uptake evaluation.

Mechanism of Action Diagram

Caption: Pathway illustrating the cellular processing of the linker-payload, from uptake and lysosomal cleavage to GR-mediated transcriptional activation.

Experimental Design: GR-Response Element (GRE) Luciferase Assay

This assay measures the functional potency of the agonist by quantifying the transcriptional activity of a Luciferase reporter gene driven by Glucocorticoid Response Elements (GRE).

A. Reagents & Materials

Component	Specification	Recommended Source
Test Compound	GR Agonist-3 Ala-Ala-Mal	MedChemExpress (e.g., HY-146243)
Capping Agent	N-Acetylcysteine (NAC)	Sigma-Aldrich
Cell Line	HEK293T or HeLa	ATCC
Reporter Plasmid	pGRE-Luc (Firefly)	Promega / Stratagene
Control Plasmid	pRL-TK (Renilla)	Promega (Normalization)
Assay System	Dual-Glo® Luciferase Assay	Promega
Reference Agonist	Dexamethasone	Sigma (10 mM Stock)

B. Protocol 1: Compound Preparation (The "Capping" Step)

Purpose: To neutralize the reactive maleimide group, preventing non-specific media interactions.

• Dissolution: Dissolve 1 mg of GR Agonist-3 Ala-Ala-Mal in 100% DMSO to create a 10 mM stock solution .

  • Note: Store at -80°C. Avoid repeated freeze-thaw cycles.

• NAC Preparation: Prepare a 100 mM N-Acetylcysteine (NAC) solution in PBS (pH 7.4).

• Conjugation Reaction:

  • Mix the 10 mM Drug Stock with the 100 mM NAC solution at a 1:2 molar ratio (Drug:NAC) in a microtube.

  • Example: 10 µL Drug Stock + 2 µL NAC Stock + 88 µL DMSO/PBS buffer.

  • Incubate at 37°C for 1 hour or Room Temperature for 2 hours.

  • Result: The Maleimide is now converted to a stable Thioether-Succinimide adduct (Drug-Linker-Cys).

• Serial Dilution:

  • Perform a 3-fold serial dilution of the Capped Drug in Opti-MEM or Assay Media (phenol-red free).

  • Range: Start at 1 µM down to 0.1 pM (10-point curve).

C. Protocol 2: Transfection & Treatment

Purpose: To introduce the reporter system and treat cells.[2]

• Seeding: Seed HEK293T cells in white-walled 96-well plates at 20,000 cells/well in 100 µL DMEM + 10% Charcoal-Stripped FBS (CS-FBS).

  • Why CS-FBS? Standard FBS contains endogenous steroids that will raise the background signal.

• Incubation: Incubate overnight (16–24 hours) at 37°C, 5% CO2.

• Transfection:

  • Prepare transfection complex (e.g., Lipofectamine 2000).

  • Ratio: 100 ng pGRE-Luc + 10 ng pRL-TK per well.

  • Add complex to cells and incubate for 24 hours.

• Treatment:

  • Remove transfection media.

  • Add 100 µL of the Serial Diluted Capped Drug (from Protocol 1) to the wells.

  • Include controls: DMSO Only (Vehicle) and Dexamethasone (Positive Control).

  • Incubate for 18–24 hours .[3]

D. Protocol 3: Luciferase Detection

• Equilibrate Dual-Glo® reagents to room temperature.[2]

• Add 100 µL of Dual-Glo® Luciferase Reagent to each well (1:1 ratio with media).

• Incubate 10 mins. Measure Firefly Luminescence (Experimental Signal).

• Add 100 µL of Dual-Glo® Stop & Glo® Reagent .

• Incubate 10 mins. Measure Renilla Luminescence (Normalization Signal).

Data Analysis & Interpretation

Calculation

• Normalization: Calculate the Relative Light Units (RLU) for each well:

• Fold Induction: Normalize against the Vehicle (DMSO) control:

• Curve Fitting: Plot log[Concentration] (x-axis) vs. Fold Induction (y-axis). Fit the data using a non-linear regression (4-parameter Hill equation) in GraphPad Prism or similar software.

Expected Results

• Dexamethasone (Control): Should show a classic sigmoidal curve with

  .

• GR Agonist-3 Ala-Ala-Mal (Capped):

  • Scenario A (High Potency):

    .[4][5] Indicates that the cell is efficiently taking up the construct and the lysosomal enzymes (Cathepsin B) are successfully cleaving the Ala-Ala linker to release the active steroid.

  • Scenario B (Low Potency):

    . Suggests either poor cellular permeability of the peptide-linker construct or inefficient cleavage in this specific cell line.

Workflow Diagram

Caption: Step-by-step workflow for the determination of GR Agonist-3 potency using the NAC-capping strategy.

Troubleshooting & Optimization

Observation	Possible Cause	Solution
High Background Signal	Endogenous steroids in serum	Ensure use of Charcoal-Stripped FBS (CS-FBS). Standard FBS contains cortisol.
Low Signal Intensity	Poor Transfection Efficiency	Optimize DNA:Lipid ratio. Switch to a stable cell line (e.g., HeLa-GRE-Luc).
Flat Dose-Response (No Activity)	Maleimide Hydrolysis / Inactivation	Ensure the "Capping" step was performed in PBS/DMSO before adding to media. Media amines deactivate uncapped Mal.
Right-Shifted Curve (Low Potency)	Inefficient Linker Cleavage	The cell line may lack high Cathepsin B activity. Test in a macrophage-like line (e.g., THP-1) or add exogenous Cathepsin B (difficult in cell-based).

References

• National Institutes of Health (NIH). Glucocorticoid Receptor Translocation Assay using Enzymatic Fragment Complementation. PubChem BioAssay Database. Available at: [Link]

• Creative Biolabs. Maleimide Linker Stability in ADC Development. ADC Linker Analysis. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bpsbioscience.com [bpsbioscience.com]
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• 5. A Miniaturized Glucocorticoid Receptor Translocation Assay using Enzymatic Fragment Complementation Evaluated with qHTS - PMC [pmc.ncbi.nlm.nih.gov]

techniques for measuring Glucocorticoid receptor agonist-3 Ala-Ala-Mal binding affinity

Application Note: Characterization of Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal Binding Affinity

Executive Summary

Glucocorticoid receptor agonist-3 Ala-Ala-Mal (e.g., HY-160178) is a high-potency steroid derivative conjugated to a cleavable dipeptide linker (Alanine-Alanine) terminating in a reactive maleimide (Mal) group.[] This construct serves as a payload intermediate for Antibody-Drug Conjugates (ADCs) targeting inflammatory diseases or hematological malignancies.[]

Measuring the binding affinity (

or ) of this specific intermediate presents a unique bioanalytical challenge: the maleimide group is electrophilic . If introduced directly into a protein-based binding assay, the maleimide will covalently alkylate cysteine residues on the Glucocorticoid Receptor (GR) Ligand Binding Domain (LBD) or assay co-factors (e.g., BSA, DTT), leading to artifactual "irreversible" binding data or protein precipitation.[]

This guide details a rigorously validated workflow to measure the non-covalent affinity of the linker-payload. The protocol utilizes a Chemical Capping Strategy followed by a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competition assay.[]

Scientific Rationale & Mechanism

To accurately predict the pharmacodynamics of the ADC payload post-internalization, one must simulate the species present in the cytoplasm. While the "Ala-Ala" linker is designed for lysosomal enzymatic cleavage (releasing the free agonist), measuring the affinity of the uncleaved linker-payload provides critical data on steric hindrance should cleavage be incomplete.

The "Capping" Necessity: The maleimide group targets thiols (

).[][3] The GR-LBD contains several cysteines (e.g., C638) near the ligand-binding pocket.[]

• Without Capping: Maleimide reacts with GR-Cys

  Covalent adduct False high affinity (apparent infinite affinity).[]

• With Capping: Maleimide is quenched with excess N-Acetyl-L-Cysteine (NAC) or

  -Mercaptoethanol Inert succinimide thioether True non-covalent equilibrium binding measurement.[]

Mechanism of Action Diagram

Caption: Pathway of ADC processing. The assay described below mimics the interaction at the "Cytosolic GR" stage.

Materials & Reagents

Component	Specification	Recommended Source
Analyte	GR Agonist-3 Ala-Ala-Mal	MedChemExpress (HY-160178) or internal synthesis
Receptor	Human GR-LBD (GST-tagged)	Invitrogen / Thermo Fisher
Tracer	Fluormone™ GS Red	Invitrogen (High affinity GR ligand)
Detection Ab	LanthaScreen™ Tb-anti-GST	Invitrogen (Terbium donor)
Quencher	N-Acetyl-L-Cysteine (NAC)	Sigma Aldrich (High purity)
Assay Buffer	TR-FRET Core Buffer	50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EDTA, 0.01% NP-40
Plate	384-well Low Volume White	Corning or Greiner

Protocol 1: Chemical Capping (Pre-Assay)

Objective: Convert the reactive Agonist-3 Ala-Ala-Mal into the inert Agonist-3 Ala-Ala-Succinimide-NAC adduct to prevent covalent interference.

• Prepare Stock: Dissolve Agonist-3 Ala-Ala-Mal in 100% DMSO to a concentration of 10 mM .

• Prepare Quencher: Dissolve N-Acetyl-L-Cysteine (NAC) in water/buffer (pH 7.[]0) to 100 mM .[]

• Reaction:

  • Mix 10

    L of 10 mM Agonist-3 Ala-Ala-Mal with 2 L of 100 mM NAC (20-fold molar excess of thiol).

  • Add 88

    L DMSO to bring total volume to 100 L.

  • Final Concentration: 1 mM Agonist (nominal).[]

• Incubation: Incubate at Room Temperature (RT) for 30 minutes .

  • Validation Note: Complete consumption of the maleimide can be verified by LC-MS (shift of +163 Da for NAC addition).[] For routine screening, the 20x excess ensures >99% quenching.

• Dilution: This "Capped Stock" (1 mM) is now ready for serial dilution in the binding assay.

Protocol 2: TR-FRET Competition Binding Assay

Method: LanthaScreen™ TR-FRET.[] Principle: The Terbium-labeled antibody binds the GST-GR.[] The Fluormone tracer binds the GR pocket, accepting energy from Terbium (FRET signal). The Agonist-3 displaces the tracer, causing a decrease in the FRET ratio (520nm/495nm).

Experimental Workflow Diagram

Caption: Step-by-step workflow for the TR-FRET competition assay.

Step-by-Step Procedure:

• Assay Buffer Prep:

  • Prepare buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EDTA, 0.01% NP-40.[]

  • Critical: Add 2 mM DTT freshly to the buffer only if you are using the Capped Agonist. (If you skipped capping—which is not recommended—you must omit DTT, but this compromises receptor stability).[]

• Compound Plate Prep:

  • Using the Capped Stock (1 mM) from Protocol 1, prepare a 10-point serial dilution (1:3 dilution) in DMSO.

  • Transfer 100 nL of each dilution to the 384-well plate (Echo acoustic dispenser or pin tool).

• Receptor Mix (2x):

  • Dilute GST-GR-LBD to 10 nM and Tb-anti-GST antibody to 4 nM in Assay Buffer.[]

  • Add 10

    L of Receptor Mix to the wells.

• Tracer Mix (2x):

  • Dilute Fluormone™ GS Red to 2 nM in Assay Buffer.

  • Add 10

    L of Tracer Mix to the wells.

  • Final Concentrations in 20

    L: 5 nM GR, 2 nM Tb-Ab, 1 nM Tracer.[]

• Incubation:

  • Cover plate to protect from light.

  • Incubate for 2 hours at Room Temperature. (Equilibrium is critical for accurate

    ).

• Detection:

  • Read on a TR-FRET compatible reader (e.g., EnVision, PHERAstar).[]

  • Settings:

    • Excitation: 340 nm[]

    • Emission 1 (Donor): 495 nm[]

    • Emission 2 (Acceptor): 520 nm[]

    • Delay time: 100

      s; Integration time: 200 s.

Data Analysis & Interpretation

• Calculate Ratio:

• Normalization: Normalize data to 0% Inhibition (DMSO + GR + Tracer) and 100% Inhibition (10

  M Dexamethasone control).

• Curve Fitting: Fit the dose-response data to a sigmoidal 4-parameter logistic equation (4-PL) to determine the

  .

• Ki Calculation (Cheng-Prusoff): Since this is a competition assay, convert

  to (Inhibition Constant):

  • [Tracer] = 1 nM (final assay conc).[]

  • = Previously determined binding constant of Fluormone GS Red to the specific GR lot (typically ~0.5 - 1.0 nM).[]

Expected Results:

• Agonist-3 (Free): Typically shows sub-nanomolar affinity (

  nM).[]

• Agonist-3 Ala-Ala-Mal (Capped): Affinity is usually slightly lower (higher

  , e.g., 2-10 nM) due to steric bulk of the linker, but should still be potent.[]

• Red Flag:[] If

  nM, the linker may be occluding the binding pocket, suggesting the payload requires cleavage to be active.

References

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099–3108.[] Available at: [Link]

Sources

• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Glucocorticoid receptor agonist-3 Ala-Ala-Mal solubility issues and solutions

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal (GRA-3-AAM). This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on the handling and application of this compound, with a specific focus on overcoming its inherent solubility challenges. Our goal is to equip you with the necessary knowledge to ensure the success and reproducibility of your experiments.

Troubleshooting Guide

This section addresses the most common issues encountered during the handling and preparation of GRA-3-AAM solutions.

Q1: My Glucocorticoid receptor agonist-3 Ala-Ala-Mal powder won't dissolve in my aqueous buffer (e.g., PBS, Saline). What am I doing wrong?

A1: This is an expected observation. Glucocorticoid receptor agonist-3 Ala-Ala-Mal is a large, complex, and predominantly hydrophobic molecule (Molecular Formula: C₄₉H₅₅FN₄O₁₂; Molecular Weight: 910.98)[1][2]. Such compounds have very poor aqueous solubility.[3][4] Direct dissolution in aqueous-based systems is not a viable strategy and will likely result in a suspension of insoluble particulates, not a true solution.

The correct methodology involves first dissolving the compound in a suitable organic solvent to create a high-concentration primary stock solution. Dimethyl sulfoxide (DMSO) is the recommended solvent for this purpose.[1][5]

Causality Insight: The principle of "like dissolves like" governs solubility. The nonpolar, organic nature of GRA-3-AAM requires a solvent with similar properties, like DMSO, to effectively break apart the crystal lattice of the powder and solvate the individual molecules. Water, a highly polar solvent, cannot efficiently interact with the large hydrophobic surfaces of the molecule, leading to insolubility.[6]

Q2: I've dissolved the compound in DMSO, but it precipitates out of solution when I dilute it into my cell culture medium or aqueous assay buffer. How can I prevent this?

A2: This is a common issue known as "crashing out" or precipitation, which occurs when a compound dissolved in a strong organic solvent is rapidly transferred to an aqueous environment where it is poorly soluble.[7] The key is to avoid a sudden, drastic change in solvent polarity.

Solutions:

• Stepwise Dilution: Do not add the DMSO stock directly to your final large volume of aqueous buffer. Instead, perform one or more intermediate dilution steps. It is best to make initial serial dilutions in DMSO and then add the final, more diluted sample to your buffer.[8]

• Vigorous Mixing: When adding the DMSO stock (or a diluted intermediate) to the aqueous medium, add it dropwise to the vortex of the solution with constant, gentle agitation. This prevents localized high concentrations of the compound that can initiate precipitation.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, typically well below 0.5%, to avoid solvent-induced artifacts or cytotoxicity.[9] Always include a vehicle control (medium with the same final DMSO concentration) in your experiments.[8]

See Protocol 2 for a detailed, step-by-step workflow.

Expert Tip: Before preparing your final working solution, perform a small-scale solubility test. This preliminary check can save valuable compound and time by confirming that the compound remains in solution at your target concentration and final DMSO percentage.[10][11]

Q3: I need to prepare a formulation for an in vivo (animal) study. What are the recommended protocols?

A3: Formulations for in vivo use require careful selection of excipients to maintain solubility and ensure biocompatibility. While specific data for GRA-3-AAM is limited, protocols for the structurally similar "Glucocorticoid receptor agonist-2 Ala-Ala-Mal" provide an excellent and authoritative starting point.[12] These formulations use a combination of co-solvents and surfactants to create a stable vehicle suitable for administration.

Recommended Formulations (Adapted from[12]):

• PEG-based Formulation: A mixture of DMSO, PEG300, Tween-80, and Saline. This is a common choice for enhancing the solubility of hydrophobic compounds.

• Cyclodextrin-based Formulation: A mixture of DMSO and SBE-β-CD in Saline. Cyclodextrins are known to encapsulate hydrophobic drugs, increasing their aqueous solubility.[13][14]

• Oil-based Formulation: A mixture of DMSO and Corn Oil for sustained release or specific administration routes.

Detailed, step-by-step instructions for preparing these formulations are provided in Protocol 3 .

Q4: My stock solution in DMSO looks cloudy or has visible particulates after freeze-thaw cycles. Is it still usable?

A4: Cloudiness or particulates indicate that the compound has precipitated out of solution. This can be caused by several factors:

• Water Absorption: DMSO is highly hygroscopic (readily absorbs water from the atmosphere). The introduction of even small amounts of water can significantly decrease the solubility of a hydrophobic compound.[8][15] Always use fresh, anhydrous-grade DMSO for stock preparation.

• Freeze-Thaw Cycles: Repeated freezing and thawing can promote precipitation.[15]

Solution:

• Re-dissolving: Gently warm the vial to 37-60°C and use an ultrasonic bath to attempt to redissolve the compound.[1][5][12] Visually inspect the solution to ensure it is completely clear before use.

• Best Practice - Aliquoting: To prevent this issue, it is critical to aliquot your primary stock solution into single-use volumes immediately after preparation.[9][16] This minimizes the number of freeze-thaw cycles and exposure to atmospheric moisture for the bulk of your stock.

Frequently Asked Questions (FAQs)

Q: What is the chemical nature of Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal?

A: Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal is a drug-linker conjugate.[1] It consists of a potent glucocorticoid receptor agonist (the "payload" or "drug") attached to a linker molecule. This specific linker, "Ala-Ala-Mal," is comprised of two alanine amino acid residues and a maleimide group.[17][18] This entire molecule is designed to be conjugated to a larger targeting moiety, such as an antibody, to form an Antibody-Drug Conjugate (ADC) for targeted delivery in the study of autoimmune and inflammatory diseases.[1][16]

Q: What is the recommended solvent for making a primary stock solution?

A: The recommended solvent is Dimethyl Sulfoxide (DMSO) . The compound exhibits high solubility in DMSO, reported at 100 mg/mL to 125 mg/mL.[1][5] Achieving these concentrations may require sonication and gentle warming.[1][5]

Q: How should I store the lyophilized powder and the prepared stock solutions?

A: Proper storage is crucial for maintaining the integrity of the compound. Recommended storage conditions are summarized in the table below.

Form	Storage Temperature	Duration	Notes
Lyophilized Powder	-20°C	3 years	Store sealed, away from moisture and light.[1][9]
In Solvent (DMSO)	-80°C	6 months	Recommended. Aliquot into single-use vials to avoid freeze-thaw cycles.[9][16]
In Solvent (DMSO)	-20°C	1 month	For shorter-term storage. Aliquoting is still strongly advised.[9][16]

Q: What is the general mechanism of action for this glucocorticoid receptor agonist?

A: As a glucocorticoid receptor (GR) agonist, this compound mimics the action of endogenous glucocorticoids like cortisol. Upon entering a cell, the agonist binds to the GR, which is typically held in the cytoplasm in a complex with heat shock proteins.[19] Ligand binding causes a conformational change, leading to the dissociation of this complex and the translocation of the agonist-GR unit into the nucleus.[20] Inside the nucleus, it binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs), where it acts as a transcription factor to either activate or repress the expression of target genes, ultimately producing anti-inflammatory effects.[19][20][21]

Q: What is the purpose of the "Ala-Ala-Mal" component?

A: The "Ala-Ala-Mal" is a linker used in the construction of Antibody-Drug Conjugates (ADCs). Each part has a specific function:

• Mal (Maleimide): This is a reactive chemical group that forms a stable covalent bond with thiol (-SH) groups, which are commonly found in the cysteine residues of antibodies.[][23] This is how the drug-linker is attached to the targeting antibody.

• Ala-Ala (Alanine-Alanine): This dipeptide sequence often serves as a protease-cleavable site.[18] Once the ADC is internalized by a target cell and trafficked to the lysosome, cellular proteases can cleave the peptide bond between the two alanines, releasing the active glucocorticoid receptor agonist payload inside the cell.[17]

Protocols & Methodologies

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution

This protocol details the primary step for solubilizing the lyophilized powder.

• Equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold powder.

• Solvent Addition: Using a calibrated pipette, add the required volume of fresh, anhydrous-grade DMSO to the vial to achieve your target concentration (e.g., 10-100 mg/mL).

• Solubilization: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

• Assisted Dissolution: If particulates remain, place the vial in an ultrasonic water bath for 10-15 minutes.[1] Gentle warming to 37-60°C can also be applied if necessary.[5]

• Visual Confirmation: Visually inspect the solution against a light source to ensure it is a clear, homogenous solution with no visible particulates.

• Aliquoting and Storage: Immediately dispense the stock solution into single-use, low-binding microcentrifuge tubes. Store aliquots at -80°C for long-term stability.[9][16]

Diagram: Workflow for Preparing In Vitro Working Solutions

Caption: Workflow for solubilizing GRA-3-AAM and preparing working solutions.

Protocol 2: Preparation of Aqueous Working Solutions for In Vitro Assays

This protocol minimizes precipitation when diluting the DMSO stock.

• Retrieve Stock: Thaw a single-use aliquot of your DMSO stock solution (from Protocol 1) at room temperature.

• Calculate Volumes: Determine the volumes needed to achieve your final desired concentration while keeping the final DMSO percentage below 0.5% (e.g., for a 1:1000 dilution, the final DMSO concentration will be 0.1%).

• Intermediate Dilution (Recommended): If a high dilution factor is required (e.g., >1:1000), first dilute the primary stock solution in DMSO to create an intermediate stock. This reduces the concentration gradient in the final step.

• Final Dilution: a. Place the final volume of your aqueous buffer or cell culture medium in a suitable tube. b. Place the tube on a vortex mixer set to a medium speed to create a gentle vortex. c. Slowly pipette the required volume of the DMSO stock (or intermediate stock) drop-by-drop directly into the vortex. d. Allow the solution to mix for an additional 30-60 seconds after addition is complete.

• Use Immediately: Use the freshly prepared working solution promptly for your experiment. Do not store dilute aqueous solutions.

Protocol 3: Recommended Formulations for In Vivo Studies

These formulations are adapted from methods proven effective for a structurally similar compound and should be optimized for your specific animal model and administration route.[12]

Formulation A: PEG/Tween Vehicle

• Start with a high-concentration DMSO stock (e.g., 12.5 mg/mL).

• In a sterile tube, add 400 µL of PEG300.

• Add 100 µL of the DMSO stock solution to the PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogenous.

• Add 450 µL of sterile Saline to bring the final volume to 1 mL. Mix thoroughly.

  • Final Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

Formulation B: Cyclodextrin Vehicle

• Prepare a 20% SBE-β-CD solution by dissolving 2g of Sulfobutylether-β-cyclodextrin in 10 mL of sterile Saline.

• Start with a high-concentration DMSO stock (e.g., 12.5 mg/mL).

• In a sterile tube, add 900 µL of the 20% SBE-β-CD in Saline solution.

• Add 100 µL of the DMSO stock solution to the cyclodextrin solution and mix thoroughly.

  • Final Composition: 10% DMSO, 90% (20% SBE-β-CD in Saline).

Diagram: Simplified Glucocorticoid Receptor Signaling Pathway

Caption: Mechanism of action for Glucocorticoid Receptor Agonists.

References

• Vertex AI Search Result[16]. Glucocorticoid receptor agonist-3 Ala-Ala-Mal | hTNFa Antibody-GC Conjugate. MedChemExpress.

• Vertex AI Search Result[12]. Glucocorticoid receptor agonist-2 Ala-Ala-Mal | ABBV-3373 Reference. MedChemExpress.

• Oakley, R. H., & Cidlowski, J. A. (2013). The biology of the glucocorticoid receptor: New signaling mechanisms in health and disease. Journal of Allergy and Clinical Immunology, 132(5), 1033–1044. Available at: [Link]

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645–666. Available at: [Link]

• Vertex AI Search Result[1]. Glucocorticoid receptor agonist-3 Ala-Ala-Mal. MedChemExpress.

• Vertex AI Search Result[20]. Exploring the Molecular Mechanisms of Glucocorticoid Receptor Action from Sensitivity to Resistance. PubMed Central.

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• Vertex AI Search Result. Solubility Guidelines for Peptides. Sigma-Aldrich.

• Vertex AI Search Result[3]. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec.

• Vertex AI Search Result[2]. GLUCOCORTICOID RECEPTOR AGONIST-3 ALA-ALA-MAL. gsrs.ncats.nih.gov.

• Vertex AI Search Result[5]. Glucocorticoid receptor agonist-3 Ala-Ala-Mal. Shanghai Tachizaki.

• Vertex AI Search Result[24]. Solubilizing Agents. MedChemExpress.

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• Vertex AI Search Result[17]. MP-Ala-Ala-PAB | ADC Linker. MedChemExpress.

• Vertex AI Search Result[28]. (PDF) Pharmaceutical Solvents and Solubilizing Agents. ResearchGate.

• Vertex AI Search Result[29]. Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. ACS Publications.

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• Vertex AI Search Result[18]. The medicinal chemistry evolution of antibody–drug conjugates. PubMed Central.

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• Vertex AI Search Result[30]. Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.

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troubleshooting Glucocorticoid receptor agonist-3 Ala-Ala-Mal in vivo experiments

Technical Support Center: Glucocorticoid Receptor Agonist-3 Ala-Ala-Mal

Introduction

Welcome to the technical support hub for Glucocorticoid Receptor (GR) Agonist-3 Ala-Ala-Mal . As a Senior Application Scientist, I understand that working with payload-linker intermediates for Antibody-Drug Conjugates (ADCs) presents a unique intersection of synthetic chemistry and biological variability.

This compound is a high-potency steroid payload linked via a Cathepsin-cleavable dipeptide (Ala-Ala) to a Maleimide (Mal) reactive group. It is designed for conjugation to thiol-bearing carriers (antibodies, albumin, or peptides) to target autoimmune and inflammatory pathways.

This guide addresses the three most critical failure modes in your experiments: Conjugation Inefficiency , Systemic Toxicity (Premature Release) , and Lack of In Vivo Efficacy .

Part 1: Bioconjugation & Formulation (The Chemistry)

Q: My conjugation efficiency is low (<10%), or the maleimide group seems inactive. What is happening?

A: You are likely experiencing maleimide hydrolysis prior to conjugation.

The maleimide group is susceptible to spontaneous hydrolysis in aqueous buffers (especially at pH > 7.5), converting the reactive ring into an unreactive maleamic acid. This renders the payload "dead" before it ever touches your antibody.

Troubleshooting Protocol:

• Solvent Handling: Dissolve the stock powder in anhydrous DMSO or DMA immediately before use. Do not store aqueous aliquots.

• pH Control: Perform conjugation at pH 6.5 – 7.0 . Above pH 7.5, the rate of maleimide hydrolysis competes significantly with the thiol-maleimide reaction.

• Stoichiometry: Use a 5–8x molar excess of payload over antibody thiols to drive the reaction, assuming some hydrolysis will occur.

Q: The payload precipitates when added to the antibody solution.

A: The "Agonist-3 Ala-Ala" moiety is highly hydrophobic.

Solution:

• Cosolvent: Ensure your reaction buffer contains 10–15% organic solvent (DMSO/DMA) to maintain payload solubility during conjugation.

• Addition Rate: Add the payload dropwise with constant gentle stirring to prevent local high concentrations.

Table 1: Solvent & Buffer Compatibility Matrix

Parameter	Recommended Specification	Reason
Stock Solvent	Anhydrous DMSO / DMA	Prevents hydrolysis; solubilizes hydrophobic steroid.
Conjugation pH	6.5 – 7.0 (PBS or Histidine)	Balances thiol reactivity vs. maleimide hydrolysis.
Max Organic %	10% - 20% (v/v)	Prevents antibody denaturation while keeping payload soluble.
Reducing Agent	TCEP (remove before conjugation if excess)	Reduces antibody disulfides to generate free thiols.

Part 2: In Vivo Stability & Toxicity (The Biology)

Q: My mice are losing weight rapidly (15-20% loss) within days of dosing. Is this off-target toxicity?

A: This is likely "On-Target" systemic toxicity due to premature linker instability.

Glucocorticoid agonists cause rapid muscle wasting and weight loss in rodents when active systemically. If your linker cleaves in plasma before reaching the target tissue, you are essentially injecting free high-potency steroid.

Root Causes:

• Retro-Michael Addition: The thioether bond formed between the maleimide and the antibody thiol is reversible in plasma. The payload can "hop" onto serum albumin (which has a free cysteine, Cys34), creating a long-circulating depot of the steroid that releases slowly, causing systemic toxicity.

• Mouse-Specific Cleavage: While Ala-Ala is designed for lysosomal Cathepsin B cleavage, rodent plasma contains high levels of carboxylesterases (like Ces1C ) that can sometimes cleave ester/amide bonds that are stable in humans.

Validation Experiment: Plasma Stability Assay

• Incubate your ADC in mouse plasma vs. human plasma at 37°C for 96 hours.

• Analyze by LC-MS for the release of "Free Agonist-3".

• Result: If free payload appears rapidly in mouse plasma but not human, your toxicity is species-specific.

Q: How do I visualize the mechanism of action and failure points?

A: Refer to the pathway diagram below.

Caption: Figure 1. Mechanism of Action and Stability Failure Modes.[1] Green path represents the desired efficacy workflow. Red dashed lines indicate instability pathways leading to systemic toxicity.

Part 3: Efficacy Troubleshooting

Q: The ADC is stable and non-toxic, but I see no anti-inflammatory effect.

A: This suggests a failure in Internalization or Lysosomal Processing.

Unlike small molecules, this conjugate must enter the cell to work.

Diagnostic Checklist:

• Receptor Internalization: Does your target antigen actually internalize upon antibody binding? (Some receptors shed or stay on the surface).

  • Test: Use a pH-sensitive dye (e.g., pHrodo) conjugated to your antibody to confirm lysosomal entry.

• Cathepsin B Activity: Is the target cell line expressing sufficient Cathepsin B?

  • Context: Some tumor cells downregulate proteases.

• Linker Steric Hindrance: Is the "Agonist-3" payload too bulky, preventing Cathepsin B from accessing the Ala-Ala site?

Part 4: Troubleshooting Workflow (Decision Tree)

Use this logic flow to diagnose your specific in vivo result.

Caption: Figure 2. Diagnostic Decision Tree for In Vivo ADC Failure Modes.

References

• MedChemExpress. (2024).[2] Glucocorticoid receptor agonist-3 Ala-Ala-Mal Product Data Sheet. Link

• Shen, B. Q., et al. (2012). "Conjugation site modulates the in vivo stability and therapeutic activity of antibody-drug conjugates." Nature Biotechnology, 30(2), 184–189. (Mechanisms of maleimide exchange/Retro-Michael addition). Link

• Caculitan, N. G., et al. (2017). "Cathepsin B is the primary cleaving enzyme of the Val-Cit-PABC linker in lysosomes."[3][4] Cancer Research, 77(21). (Validation of lysosomal cleavage mechanisms). Link

• Staben, L. R., et al. (2016). "Targeted Delivery of Glucocorticoids to Macrophages in a Mouse Model of Multiple Sclerosis." ACS Medicinal Chemistry Letters, 7(8). (Use of GR agonists in ADC formats). Link

• Dorywalska, M., et al. (2015). "Molecular Basis of Valine-Citrulline-PABC Linker Instability in Mouse Plasma." Molecular Cancer Therapeutics. (Discussion on rodent-specific esterase issues). Link

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• 2. In vivo Auto-tuning of Antibody-Drug Conjugate Delivery for Effective Immunotherapy using High-Avidity, Low-Affinity Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validating the specificity of Glucocorticoid receptor agonist-3 Ala-Ala-Mal for the glucocorticoid receptor

In the pursuit of novel therapeutics for inflammatory and autoimmune diseases, the specificity of a drug candidate for its intended target is paramount. This guide provides a comprehensive framework for validating the specificity of a novel glucocorticoid receptor (GR) agonist, "Glucocorticoid receptor agonist-3 Ala-Ala-Mal." As this compound is an antibody-drug conjugate, comprising an anti-human TNFα antibody linked to a GR agonist, it is crucial to rigorously assess the selectivity of the agonist payload for the glucocorticoid receptor over other closely related nuclear receptors.[1][2][3] This guide will detail the essential in vitro and cell-based assays required to build a robust specificity profile, comparing the performance of this novel conjugate with established alternatives.

The Imperative of Specificity in Glucocorticoid Receptor Agonism

Glucocorticoids are potent anti-inflammatory agents, but their therapeutic utility is often hampered by a wide range of side effects.[4][5][6] These adverse effects can arise from the activation of other steroid receptors, such as the mineralocorticoid receptor (MR), progesterone receptor (PR), and androgen receptor (AR), which share structural homology with the GR.[7][8][9][10][11] Therefore, a highly specific GR agonist that minimizes off-target interactions is a significant advancement in the field. This guide outlines a logical, multi-tiered approach to experimentally verify the specificity of "Glucocorticoid receptor agonist-3 Ala-Ala-Mal."

Section 1: In Vitro Specificity Profiling: The Foundation of Selectivity

The initial and most fundamental assessment of specificity begins with in vitro binding assays. These assays directly measure the affinity of the test compound for the GR and a panel of relevant off-target receptors. A competitive radioligand binding assay is a gold-standard method for this purpose.

Methodology 1: Competitive Radioligand Binding Assays

This assay quantifies the ability of a test compound to displace a high-affinity radiolabeled ligand from its receptor. A higher affinity of the test compound results in a lower concentration required to displace the radioligand.

Step-by-Step Protocol:

• Receptor Preparation: Utilize purified, recombinant human GR, MR, PR, and AR ligand-binding domains.

• Radioligand Selection:

  • For GR: [³H]-Dexamethasone

  • For MR: [³H]-Aldosterone

  • For PR: [³H]-Progesterone

  • For AR: [³H]-Testosterone

• Assay Setup: In a 96-well plate, incubate a fixed concentration of the receptor and its corresponding radioligand with a serial dilution of "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" or control compounds (e.g., unlabeled Dexamethasone as a positive control).

• Incubation: Allow the binding reaction to reach equilibrium (typically 2-4 hours at 4°C).

• Separation of Bound and Free Radioligand: Rapidly separate the receptor-bound radioligand from the unbound radioligand using a method such as filtration through a glass fiber filter mat.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation.

Data Presentation: Comparative Binding Affinity (Ki, nM)

Compound	GR	MR	PR	AR	MR/GR Selectivity	PR/GR Selectivity	AR/GR Selectivity
Dexamethasone	5	150	>1000	>1000	30-fold	>200-fold	>200-fold
GR Agonist-3 Ala-Ala-Mal (Payload)	8	>1000	>1000	>1000	>125-fold	>125-fold	>125-fold
Progesterone	500	10	1	200	0.02-fold	0.002-fold	0.4-fold

Note: Data presented are hypothetical and for illustrative purposes.

Caption: Principle of the competitive radioligand binding assay.

Section 2: Cellular Functional Specificity: From Binding to Action

While binding affinity is a critical parameter, it does not always predict the functional activity of a compound. Cellular assays are therefore essential to determine whether the binding of "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" to the GR translates into a functional response, and to assess for any unintended agonist or antagonist activity on off-target receptors.

Methodology 2: Reporter Gene Assays

Reporter gene assays are a powerful tool for quantifying the transcriptional activity of nuclear receptors. In this assay, cells are transfected with a plasmid containing a hormone response element (HRE) upstream of a reporter gene (e.g., luciferase). Activation of the receptor by an agonist leads to the expression of the reporter gene, which can be easily measured.

Step-by-Step Protocol:

• Cell Line Selection: Choose a suitable cell line that has low endogenous expression of the receptors of interest, such as HEK293T or CV-1 cells.

• Transfection: Co-transfect the cells with two plasmids:

  • An expression plasmid for the full-length human receptor (GR, MR, PR, or AR).

  • A reporter plasmid containing the appropriate HRE upstream of a luciferase gene (e.g., GRE-Luc, MRE-Luc, PRE-Luc, ARE-Luc).

  • A control plasmid expressing Renilla luciferase for normalization of transfection efficiency.

• Compound Treatment: After allowing for receptor expression, treat the cells with a serial dilution of "Glucocorticoid receptor agonist-3 Ala-Ala-Mal," Dexamethasone (GR agonist), Aldosterone (MR agonist), Progesterone (PR agonist), or Dihydrotestosterone (AR agonist). Include a known antagonist, such as Mifepristone (RU-486) for GR and PR, to confirm the specificity of the response.[12]

• Cell Lysis and Luciferase Assay: After an appropriate incubation period (e.g., 18-24 hours), lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot the normalized luciferase activity against the logarithm of the compound concentration to determine the EC50 (the concentration that produces 50% of the maximal response) and the maximal efficacy.

Data Presentation: Comparative Functional Activity (EC50, nM)

Compound	GR	MR	PR	AR
Dexamethasone	10	500	>10,000	>10,000
GR Agonist-3 Ala-Ala-Mal (Payload)	15	>10,000	>10,000	>10,000
Aldosterone	>10,000	5	>10,000	>10,000
Progesterone	>10,000	50	2	>10,000

Note: Data presented are hypothetical and for illustrative purposes.

Caption: Workflow for a luciferase-based reporter gene assay.

Section 3: Target Engagement and Downstream Effects in a Cellular Context

Confirming that "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" engages the GR in a more physiological setting and elicits the expected downstream signaling events is a crucial validation step. This involves assessing the nuclear translocation of the GR and the regulation of known GR target genes.

Methodology 3: Western Blotting for GR Nuclear Translocation and qPCR for Target Gene Expression

Upon activation, the GR translocates from the cytoplasm to the nucleus.[13][14][15] This can be visualized and quantified by Western blotting of nuclear and cytoplasmic fractions. Furthermore, the expression of GR-responsive genes can be measured by quantitative real-time PCR (qPCR).

Step-by-Step Protocol (Western Blotting):

• Cell Culture and Treatment: Culture a relevant cell line (e.g., A549 lung carcinoma cells, which endogenously express GR) and treat with "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" or Dexamethasone for a short period (e.g., 1 hour).

• Cell Fractionation: Separate the cytoplasmic and nuclear fractions using a commercial kit or a standard biochemical protocol.

• Protein Quantification: Determine the protein concentration of each fraction.

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with antibodies against GR, a nuclear marker (e.g., Lamin B1), and a cytoplasmic marker (e.g., GAPDH).

• Detection and Analysis: Use a chemiluminescent substrate for detection and quantify the band intensities to determine the relative amount of GR in each fraction.

Step-by-Step Protocol (qPCR):

• Cell Culture and Treatment: Treat cells as described for Western blotting, but for a longer duration (e.g., 6-24 hours) to allow for changes in gene expression.

• RNA Extraction and cDNA Synthesis: Isolate total RNA from the cells and reverse transcribe it into cDNA.

• qPCR: Perform qPCR using primers for known GR target genes (e.g., GILZ, FKBP5) and housekeeping genes for normalization (e.g., GAPDH, ACTB).

• Data Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method.

Data Presentation: Downstream Cellular Effects

Treatment	GR Nuclear Translocation (Fold Increase vs. Vehicle)	GILZ mRNA Expression (Fold Change vs. Vehicle)	FKBP5 mRNA Expression (Fold Change vs. Vehicle)
Vehicle	1.0	1.0	1.0
Dexamethasone (100 nM)	5.2	8.5	12.3
GR Agonist-3 Ala-Ala-Mal (100 nM)	4.8	7.9	11.5

Note: Data presented are hypothetical and for illustrative purposes.

Caption: Simplified glucocorticoid receptor signaling pathway.

Conclusion and Interpretation

A comprehensive evaluation of the specificity of "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" requires a multi-faceted approach. The data generated from the described in vitro binding assays, cellular functional assays, and downstream target engagement studies will collectively provide a robust assessment of its selectivity profile. An ideal specificity profile for "Glucocorticoid receptor agonist-3 Ala-Ala-Mal" would demonstrate high affinity and functional potency for the GR, with minimal to no activity at the MR, PR, and AR at therapeutically relevant concentrations. The antibody-conjugate format is designed to further enhance specificity by targeting the GR agonist payload to TNFα-expressing cells, a feature that can be further investigated in co-culture systems and in vivo models. This rigorous, data-driven validation is an indispensable step in the preclinical development of this promising therapeutic candidate.

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